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Introduction
Sodium Methyl 2-Sulfolaurate (SM2S) is an anionic surfactant derived from coconut oil,

known for its excellent cleansing, foaming, and emulsifying properties.[1][2] Its biodegradability

and mildness make it a sustainable and safe alternative to traditional surfactants in various

industrial cleaning applications.[1][3] These notes provide detailed information on its properties,

formulation guidelines, and protocols for evaluating its performance in industrial cleaning

contexts. SM2S is effective in removing grease and oil, making it suitable for use in industrial

cleaners and detergents.[4]

Physicochemical Properties
Sodium Methyl 2-Sulfolaurate's performance as a surfactant is rooted in its key

physicochemical properties. It is highly soluble in water and stable across a wide pH range,

typically between 5 and 10.[5] It is also tolerant to hard water, which makes it a reliable

ingredient in various formulations.[6]
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Property Value Reference

Chemical Formula C₁₃H₂₅NaO₅S [5]

Appearance Clear to slightly yellow liquid [5]

Solubility Highly soluble in water [5]

Surfactant Type Anionic [1]

pH Stability Stable in a pH range of 4-9 [7]

Biodegradability Readily biodegradable [1][7]

Hard Water Tolerance Excellent [7]

Critical Micelle Concentration

(CMC)

Low (Specific value not

available in search results)

Surface Tension Reduction

Can lower the surface tension

of aqueous solutions to as low

as 38.4 mN/m.

[6]

Key Performance Characteristics in Industrial
Cleaning
Sodium Methyl 2-Sulfolaurate offers several advantages in industrial cleaning formulations:

Excellent Degreasing: Its ability to form micelles allows it to encapsulate oils and grease,

effectively removing them from surfaces.[2][5]

High Foaming Action: The surfactant generates a stable foam that helps to lift and carry

away dirt and contaminants.[1][5]

Emulsification: It effectively emulsifies oils and other non-polar substances, preventing their

redeposition on cleaned surfaces.[1][5]

Versatility: Its stability in both acidic and alkaline conditions allows for its use in a wide array

of cleaning products, from acidic metal cleaners to alkaline degreasers.[8]
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Compatibility: SM2S is compatible with a wide range of other ingredients commonly used in

industrial cleaners, including builders, solvents, and other surfactants.[1][7]

Formulating with Sodium Methyl 2-Sulfolaurate
When formulating industrial cleaners with SM2S, it is typically used as the primary surfactant.

However, it can also be combined with non-ionic or amphoteric surfactants to enhance specific

properties like wetting or to reduce irritation in hand-cleaning applications.

Table 2: Sample Heavy-Duty Degreaser Formulation

Ingredient Function Typical Concentration (%)

Water Solvent To 100

Sodium Methyl 2-Sulfolaurate Primary Anionic Surfactant 5 - 15

Non-ionic Surfactant (e.g.,

Alcohol Ethoxylate)
Co-surfactant, Wetting Agent 1 - 5

Builder (e.g., Sodium

Metasilicate)
Water Softener, Alkalinity 5 - 10

Solvent (e.g., Glycol Ether) Grease Cutting 2 - 8

Chelating Agent (e.g.,

Tetrasodium EDTA)
Sequesters metal ions 0.5 - 2

pH Adjuster (e.g., Sodium

Hydroxide)
To desired pH As needed

Experimental Protocol: Evaluation of Cleaning
Efficacy
This protocol outlines a method for testing the cleaning performance of an industrial degreaser

formulated with Sodium Methyl 2-Sulfolaurate.

5.1. Objective: To quantify the cleaning efficacy of a SM2S-based degreaser on a standardized

soiled substrate.
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5.2. Materials:

SM2S-based cleaning formulation

Standardized pre-soiled panels (e.g., stainless steel panels soiled with a mixture of mineral

oil and carbon black)

Reflectometer or colorimeter

Spray bottle or immersion bath

Deionized water

Lint-free wipes

5.3. Procedure:

Baseline Measurement: Measure the initial reflectance or color (Lab* values) of the soiled

panels using the reflectometer/colorimeter. Record these values.

Application of Cleaning Solution:

Spray Method: Spray the cleaning solution evenly onto the soiled panel from a fixed

distance (e.g., 15 cm) for a specified duration (e.g., 10 seconds).

Immersion Method: Immerse the soiled panel in the cleaning solution for a predetermined

time (e.g., 5 minutes).

Dwell Time: Allow the cleaning solution to remain on the panel for a specified dwell time

(e.g., 1 minute).

Mechanical Action (Optional but Recommended): Use a standardized mechanical action,

such as a brush or sponge with a defined pressure and number of strokes, to simulate

practical cleaning conditions.

Rinsing: Rinse the panel thoroughly with deionized water to remove the cleaning solution

and loosened soil.
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Drying: Allow the panel to air dry completely or dry with a stream of nitrogen.

Final Measurement: Measure the reflectance or color of the cleaned panel.

Calculation of Cleaning Efficacy: Calculate the percentage of soil removal using the following

formula:

Cleaning Efficacy (%) = [(Final Reflectance - Initial Reflectance) / (Reflectance of Clean

Panel - Initial Reflectance)] * 100

5.4. Data Analysis:

Perform at least three replicates for each formulation.

Statistically analyze the results to determine the significance of any observed differences

between formulations.

Compare the performance of the SM2S-based formulation against a control (e.g., a

formulation with a standard surfactant like Sodium Lauryl Ether Sulfate).
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Caption: Experimental workflow for evaluating cleaning efficacy.
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Caption: Properties of SM2S contributing to cleaning effectiveness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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